![molecular formula C17H21N3O3S B5561920 N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(dimethylamino)benzamide](/img/structure/B5561920.png)
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(dimethylamino)benzamide
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Description
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(dimethylamino)benzamide, also known as NSC 693868 or SN-38, is a synthetic compound that has gained significant attention in scientific research due to its promising anticancer properties. This compound is a derivative of irinotecan, a chemotherapy drug used to treat various types of cancer. SN-38 has been found to be more potent than irinotecan and has shown promising results in preclinical studies.
Scientific Research Applications
Cardiac Electrophysiological Activity
The synthesis and study of N-substituted imidazolylbenzamides and benzene-sulfonamides have shown significant cardiac electrophysiological activities, indicating their potential as selective class III agents for arrhythmia treatment. These compounds have shown potency and efficacy in in vitro and in vivo models, suggesting a viable pathway for developing new therapeutic agents targeting cardiac electrophysiological disorders (Morgan et al., 1990).
Insecticidal Activity
Flubendiamide, a compound with structural similarities, has demonstrated extremely strong insecticidal activity, especially against lepidopterous pests. Its unique chemical structure and novel mode of action make it a promising agent for integrated pest management programs, highlighting the versatility of this chemical scaffold in developing new insecticides (Tohnishi et al., 2005).
Synthesis of Novel Nonproteinogenic Amino Acids
Research into the synthesis of novel nonproteinogenic amino acids has led to the creation of derivatives incorporating both an N-ethyl and an α,β-dehydro moiety. These developments underline the chemical compound's utility in creating new molecules with potential applications in medicinal chemistry and drug design (Monteiro et al., 2010).
Development of Aromatic Polymers
The compound's derivatives have been used in synthesizing new aromatic polyamides, polyimides, and polyureas containing 1,3,5-triazine rings. These polymers exhibit promising solubility and stability characteristics, making them potential materials for various industrial applications (Lin et al., 1990).
Antimicrobial Activity
Several studies have synthesized derivatives showing significant antimicrobial activities. These compounds, with modifications in their structure, have shown promising results against various bacterial and fungal strains, suggesting a path for developing new antimicrobial agents (Ghorab et al., 2017).
properties
IUPAC Name |
4-(dimethylamino)-N-[2-(4-sulfamoylphenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S/c1-20(2)15-7-5-14(6-8-15)17(21)19-12-11-13-3-9-16(10-4-13)24(18,22)23/h3-10H,11-12H2,1-2H3,(H,19,21)(H2,18,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUHWVEDYPLCCSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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